2-isobutyl-1,3-dioxo-N-4-pyridinyl-5-isoindolinecarboxamide

• IUPAC Name: 2-(2-methylpropyl)-1,3-dioxo-N-pyridin-4-ylisoindole-5-carboxamide
• InChI: InChI=1S/C18H17N3O3/c1-11(2)10-21-17(23)14-4-3-12(9-15(14)18(21)24)16(22)20-13-5-7-19-8-6-13/h3-9,11H,10H2,1-2H3,(H,19,20,22)
• InChI Key: MWYXGEINRWLDSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NC3=CC=NC=C3
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

2-isobutyl-1,3-dioxo-N-4-pyridinyl-5-isoindolinecarboxamide, also known as MLN4924, is a small molecule inhibitor that has gained attention in the scientific community due to its potential as an anticancer drug.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Isomerism : The compound demonstrates interesting properties in chemical reactions, such as unexpected products from intramolecular acylation and the formation of cyclic acid chlorides. It can acylate ammonia and primary amines, forming various isoindolines with different substitutions (Karlivan, Valter, & Batse, 1994).
• Derivative Synthesis for Potential Biological Activity : New 2-oxo and 2,5-dioxo-delta3-pyrroline derivatives, seen as cyclic derivatives of 4-aminoisocrotonic acid, have been synthesized. These compounds could be significant for research on learning and memory processes (Pinza & Pifferi, 1978).
• Polymer Synthesis : Novel polyhydrazides containing the compound as a pendant amide-imide-pyridine moiety have been synthesized. These polymers exhibit moderate inherent viscosities and solubility in polar aprotic solvents, important for materials science (Vakili et al., 2012).

Potential Biomedical Applications

• Antiinflammatory Activity : Derivatives of the compound have shown significant antiinflammatory activity in rat paw oedema method, particularly those with pyrrolidine, phthalimide, and hydrazine (Rajasekaran, Sivakumar, & Jayakar, 1999).
• Dopamine D-2 Receptor Affinity : Certain derivatives have been evaluated for their ability to inhibit dopamine D-2 receptor, which is crucial in developing antipsychotic agents (Norman, Kelley, & Hollingsworth, 1993).

Structural and Chemical Analysis

• Luminescent Properties and Stimuli-Responsive Behavior : Specific pyridyl substituted benzamides derived from this compound have shown aggregation-enhanced emission and multi-stimuli-responsive properties, making them interesting for optical applications (Srivastava et al., 2017).
• Tyrosinase Inhibition and Antioxidant Properties : Some derivatives have been evaluated for their antioxidant and antityrosinase properties, with significant tyrosinase inhibitory activity noted in certain compounds (Then et al., 2018).